Cas no 10505-32-5 (1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-methyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-methyl-
• CAS No: 10505-32-5
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 216522
• PubChem ID: 265564
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-methyl-
• 6-hydroxy-1-methyl-4H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 1-Methyl-6-hydroxy-5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo<4,3-d>pyrimidin
• 10505-32-5
• NSC-101745
• 6-hydroxy-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 6-Hydroxy-1-methyl-1,4-dihydro-5H-pyrazolo[4,3-d]pyrimidine-5,7(6H)-dione
• NCIOpen2_001665
• NSC101745
• 6-hydroxy-1-methyl-1h-pyrazolo[4,3-d]pyrimidine-5,7(4h,6h)-dione
• DTXSID90295403

• Inchi： 1S/C6H6N4O3/c1-9-4-3(2-7-9)8-6(12)10(13)5(4)11/h2,13H,1H3,(H,8,12)
• InChI Key： GRXXMGIRVULBAM-UHFFFAOYSA-N
• SMILES： ON1C(NC2C=NN(C)C=2C1=O)=O

Computed Properties

• Exact Mass: 182.04400
• Monoisotopic Mass: 182.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.93
• Refractive Index: 1.834
• PSA: 92.91000
• LogP: -1.33940